Cas no 1156385-78-2 (tert-butyl(2-ethoxyethyl)amine)

• Product Name: tert-butyl(2-ethoxyethyl)amine
• CAS No: 1156385-78-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5040948
• Update Time: 2025-10-29

tert-butyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, N-(2-ethoxyethyl)-2-methyl-
• tert-butyl(2-ethoxyethyl)amine

• Inchi： 1S/C8H19NO/c1-5-10-7-6-9-8(2,3)4/h9H,5-7H2,1-4H3
• InChI Key： KQEXNCJYOPWRNC-UHFFFAOYSA-N
• SMILES： CC(C)(NCCOCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on tert-butyl(2-ethoxyethyl)amine

Comprehensive Overview of tert-butyl(2-ethoxyethyl)amine (CAS No. 1156385-78-2): Properties, Applications, and Industry Trends

tert-butyl(2-ethoxyethyl)amine (CAS No. 1156385-78-2) is a specialized amine derivative with a unique molecular structure combining tert-butyl and ethoxyethyl functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its CAS number 1156385-78-2 serves as a critical identifier for regulatory documentation and patent filings.

In recent years, the demand for tert-butyl(2-ethoxyethyl)amine has surged in parallel with advancements in small-molecule drug discovery and green chemistry. Researchers frequently search for "tert-butyl amine derivatives solubility" or "ethoxyethyl amine applications," reflecting growing interest in its physicochemical properties. The compound's balanced lipophilicity (logP ~1.8) and hydrogen-bonding capacity make it particularly valuable for optimizing drug candidates' bioavailability.

The synthesis of CAS 1156385-78-2 typically involves nucleophilic substitution reactions between tert-butylamine and 2-ethoxyethyl halides, with yields optimized through phase-transfer catalysis. Analytical characterization via GC-MS and NMR spectroscopy confirms its high purity (>98%), a critical parameter for pharmaceutical intermediates. Industry forums often discuss "tert-butyl(2-ethoxyethyl)amine stability" under various storage conditions, with studies showing excellent shelf life when protected from moisture.

From an application perspective, this amine serves as a key precursor in developing CNS-active compounds and crop protection agents. Its molecular weight of 145.24 g/mol and boiling point of 178-180°C facilitate straightforward purification. Recent patent analyses reveal its incorporation into kinase inhibitors and ion channel modulators, addressing trending therapeutic areas like neurodegenerative diseases and metabolic disorders.

Environmental considerations for tert-butyl(2-ethoxyethyl)amine production align with sustainable chemistry principles. Manufacturers increasingly adopt continuous flow processes to minimize waste, responding to searches for "eco-friendly amine synthesis." The compound's biodegradability profile and low bioaccumulation potential make it preferable to persistent alternatives in line with REACH regulations.

Quality control protocols for CAS 1156385-78-2 emphasize residual solvent monitoring and isomeric purity, particularly for pharmaceutical-grade material. Analytical challenges such as "tert-butyl amine derivative quantification" are addressed through validated HPLC methods with UV detection at 210 nm. The compound's vapor pressure of 0.12 mmHg at 25°C informs proper handling procedures in industrial settings.

Market intelligence indicates expanding applications in electronic materials, where tert-butyl(2-ethoxyethyl)amine functions as a surface modifier for semiconductor nanoparticles. This aligns with growing interest in "amine-functionalized nanomaterials" across academic and industrial research. The compound's chelating properties also show promise in catalysis, particularly for asymmetric hydrogenation reactions.

Future developments may explore enantioselective synthesis routes for chiral variants of this amine, responding to pharmaceutical industry demands for stereochemically pure intermediates. The compound's structure-activity relationships continue to be investigated through computational chemistry approaches, including molecular docking studies predicting receptor interactions.